methyl [5-(2-bromo-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-2-thioxo-1-imidazolidinyl]acetate

• IUPAC Name: methyl 2-[(5Z)-5-[(2-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-3-methyl-4-oxo-2-sulfanylideneimidazolidin-1-yl]acetate
• InChI: InChI=1S/C15H15BrN2O5S/c1-17-14(21)10(18(15(17)24)7-13(20)23-3)4-8-5-12(22-2)11(19)6-9(8)16/h4-6,19H,7H2,1-3H3/b10-4-
• InChI Key: RTKNRBRMNLWWIB-WMZJFQQLSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2Br)O)OC)N(C1=S)CC(=O)OC
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C=C2Br)O)OC)/N(C1=S)CC(=O)OC
• Molecular Formula: C15H15BrN2O5S
• Molecular Weight: 415.3 g/mol

Description

• The compound of interest, "methyl [5-(2-bromo-4-hydroxy-5-methoxybenzylidene)-3-methyl-4-oxo-2-thioxo-1-imidazolidinyl]acetate," is a complex organic molecule. It is characterized by its unique structure and properties, which are of interest in various fields of organic chemistry.

Synthesis Analysis

• The synthesis of related compounds often involves refluxation and condensation processes. For example, the synthesis of similar thiazolidin-4-one derivatives involves refluxation of specific intermediates with thioglycolic acid and anhydrous zinc chloride in ethanol (Patel, Shah, Trivedi, & Vyas, 2010).

Molecular Structure Analysis

• Schiff bases similar to the compound of interest have been synthesized and characterized, including their crystal structures. These compounds often crystallize in specific space groups and exhibit certain unit cell dimensions, reflecting their molecular geometry (Zhu & Qiu, 2011).

Chemical Reactions and Properties

• The compound may participate in various chemical reactions due to the presence of functional groups like thioxo, imidazolidinyl, and acetate. Similar compounds have been reported to react with amines, aldehydes, and other reagents, forming new derivatives with distinct properties (Nagase, 1974).

Physical Properties Analysis

• The physical properties of such compounds can be intricate, often characterized by their melting points, solubility, and specific intermolecular interactions like hydrogen bonding or π-π stacking, as seen in related compounds (Hu & Chen, 2015).

Chemical Properties Analysis

• The chemical properties, such as reactivity and stability, are influenced by the molecular structure. The presence of bromo, hydroxy, methoxy, and benzylidene groups in the compound suggests potential reactivity towards electrophilic and nucleophilic agents. Similar structures have shown varied reactivities in substitution and addition reactions (Clarke, Scrowston, & Sutton, 1973).